Cas no 1260879-99-9 (2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate)

2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate is a heterocyclic compound featuring a pyrazole core functionalized with a propanoic acid moiety. Its hydrated form enhances stability and solubility, making it suitable for applications in coordination chemistry and pharmaceutical intermediates. The 3,5-dimethyl substitution on the pyrazole ring contributes to steric and electronic modulation, which can influence ligand-metal interactions in catalytic systems. This compound is particularly valuable in the synthesis of metal-organic frameworks (MOFs) and as a precursor for bioactive molecules. Its well-defined structure and consistent purity ensure reliable performance in research and industrial processes.
2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate structure
1260879-99-9 structure
Product Name:2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate
CAS No:1260879-99-9
MF:C8H14N2O3
MW:186.208362102509
MDL:MFCD12197311
CID:4583416
Update Time:2025-10-29

2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate
    • (2S)-2-(3,5-dimethylpyrazol-1-yl)propanoic acid
    • 2-(3,5-dimethylpyrazol-1-yl)propanoic acid;hydrate
    • MDL： MFCD12197311
    • Inchi： 1S/C8H12N2O2.H2O/c1-5-4-6(2)10(9-5)7(3)8(11)12;/h4,7H,1-3H3,(H,11,12);1H2
    • InChI Key： BRERMJSZWYNIDQ-UHFFFAOYSA-N
    • SMILES： OC(C(C)N1C(C)=CC(C)=N1)=O.O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Topological Polar Surface Area: 56.1

2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate Pricemore >>

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2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1260879-99-9)2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate
Order Number:A1112053
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:01
Price ($):251.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1260879-99-9)2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate
A1112053
Purity:99%
Quantity:5g
Price ($):251.0
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